Cas no 1704822-99-0 ((3S)-3-amino-3-(4-cyclopropylphenyl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(4-cyclopropylphenyl)propan-1-ol
• CAS No: 1704822-99-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6021497
• PubChem ID: 165500348
• Update Time: 2025-06-08

(3S)-3-amino-3-(4-cyclopropylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(4-cyclopropylphenyl)propan-1-ol
• 1704822-99-0
• EN300-1163971

• Inchi： 1S/C12H17NO/c13-12(7-8-14)11-5-3-10(4-6-11)9-1-2-9/h3-6,9,12,14H,1-2,7-8,13H2/t12-/m0/s1
• InChI Key： NIHZCOMSEUOIEI-LBPRGKRZSA-N
• SMILES： OCC[C@@H](C1C=CC(=CC=1)C1CC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on (3S)-3-amino-3-(4-cyclopropylphenyl)propan-1-ol

Introduction to (3S)-3-amino-3-(4-cyclopropylphenyl)propan-1-ol (CAS No. 1704822-99-0)

(3S)-3-amino-3-(4-cyclopropylphenyl)propan-1-ol is a meticulously synthesized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1704822-99-0, represents a fascinating example of how structural modifications can lead to novel bioactive molecules with potential therapeutic applications.

The molecular structure of (3S)-3-amino-3-(4-cyclopropylphenyl)propan-1-ol features a chiral center at the propan-1-ol moiety, which is a critical feature for its biological activity. The presence of the (3S) configuration suggests that this enantiomer may exhibit specific interactions with biological targets, making it a subject of intense interest for medicinal chemists. The 4-cyclopropylphenyl group adds another layer of complexity, potentially influencing both the solubility and binding affinity of the compound.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurological and inflammatory pathways. The structural motifs present in (3S)-3-amino-3-(4-cyclopropylphenyl)propan-1-ol align well with this trend, as they mimic natural bioactive scaffolds found in bioactive peptides and proteins. This similarity has prompted investigations into its potential role as a lead compound for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

One of the most compelling aspects of (3S)-3-amino-3-(4-cyclopropylphenyl)propan-1-ol is its potential to serve as a building block for more complex drug candidates. The chiral center and the aromatic ring system provide multiple sites for further functionalization, allowing researchers to fine-tune its pharmacological properties. This flexibility has led to several innovative synthetic strategies being explored, including asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, which are essential for achieving high enantiomeric purity.

The pharmacological profile of this compound has been preliminarily assessed through in vitro studies. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammation and neurodegeneration. For instance, researchers have observed that derivatives of this scaffold can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the prostaglandin synthesis pathway. Such interactions could translate into therapeutic benefits for conditions characterized by excessive inflammation.

Furthermore, the incorporation of the 4-cyclopropylphenyl group has been shown to enhance metabolic stability, a crucial factor for drug candidates intended for oral administration. This stability ensures that the compound remains active in vivo, increasing its bioavailability and therapeutic efficacy. Computational modeling studies have also been instrumental in understanding the binding mode of (3S)-3-amino-3-(4-cyclopropylphenyl)propan-1-ol with its potential targets, providing valuable insights for structure-based drug design.

The synthesis of (3S)-3-amino-3-(4-cyclopropylphenyl)propan-1-ol presents unique challenges due to its complex stereochemistry. Advanced synthetic techniques such as chiral auxiliary-assisted methods and enzymatic resolutions have been employed to achieve high yields and enantiomeric purity. These methods not only highlight the synthetic prowess required but also underscore the importance of precision in constructing such molecules for pharmaceutical applications.

In conclusion, (3S)-3-amino-3-(4-cyclopropylphenyl)propan-1-ol represents a promising candidate in the quest for novel therapeutic agents. Its unique structural features, combined with preliminary pharmacological evidence, make it an attractive molecule for further investigation. As research continues to uncover new biological pathways and targets, compounds like this one are poised to play a pivotal role in shaping future treatments for various diseases.